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Compound of Interest

2,2,2-Trichloro-1-morpholin-4-
Compound Name:

ylethanone
CAS No.: 13306-60-0
Cat. No.: B078635

Get Quote

\ J

Document Control:

¢ Subject: 4-(Trichloroacetyl)morpholine

e CAS Registry Number: 13306-60-0[1][2][3]

* Document Type: Technical Safety Guide & Operational Protocol

o Target Audience: Medicinal Chemists, Process Safety Engineers, R&D Scientists[1]

Part 1: Chemical Identification & Strategic Utility[1]
Chemical Identity
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Parameter Detail
Product Name 4-(Trichloroacetyl)morpholine
IUPAC Name 2,2,2-Trichloro-1-(morpholin-4-yl)ethan-1-one

N-Trichloroacetylmorpholine; Trichloroacetic
Synonyms acid morpholide; 2,2,2-Trichloro-1-

morpholinoethanone

CAS Number 13306-60-0
Molecular Formula CsHsCIsNO2
Molecular Weight 232.49 g/mol

Morpholine ring
Structure
-acylated with a trichloroacetyl group

Research & Industrial Applications

This compound serves as a specialized electrophilic intermediate in organic synthesis.[1] Its
utility stems from the unique reactivity of the trichloroacetyl group attached to the morpholine
scaffold:[1]

» Herbicide Safeners: Analogous to dichloroacetyl morpholines (e.qg., flurazole precursors), this
motif is investigated for protecting crops from herbicidal damage by inducing glutathione S-
transferase activity.[1]

¢ Fungicide Synthesis: Acts as a building block for morpholine-based fungicides (e.g.,
tridemorph analogs) where the lipophilic trichloromethyl group enhances cuticle penetration.

[1]

» Haloform Reaction Precursor: The trichloroacetyl group can act as a "masked" carboxylate
or be used to transfer the trichloromethyl moiety under specific catalytic conditions.[1]

Part 2: Hazard Identification & Risk Assessment
(GHS)[1]
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Classification Logic (Derived)

Note: While a harmonized ECHA dossier is absent for this specific CAS, the following

classification is derived from Structure-Activity Relationships (SAR) with 4-

(chloroacetyl)morpholine and trichloroacetic acid.[1]

Signal Word:WARNING

Hazard Class Category Hazard Statement

Mechanism of
Toxicity

H302: Harmful if

Acute Toxicity (Oral) Cat. 4
swallowed.[1][4]

Metabolic hydrolysis
releases
trichloroacetic acid
(TCA) and morpholine

(a systemic toxin).[1]

H315: Causes skin

Lipophilic nature

allows dermal

Skin Irritation Cat. 2 o penetration; hydrolysis
irritation.[1] o
releases acidic
byproducts.[1]
Direct contact with
) mucous membranes
o H319: Causes serious ] )
Eye Irritation Cat. 2A o causes immediate
eye irritation.[1] ) )
protein denaturation.
[1]
Inhalation of
H335: May cause o
) ) S dust/vapors irritates
STOT - Single Exp. Cat. 3 respiratory irritation.[1]

[4]

the upper respiratory
tract.[1][4]

Precautionary Overview
e P261: Avoid breathing dust/fume/gas/mist/vapors.[1][4][5]
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o P280: Wear protective gloves/protective clothing/eye protection (Nitrile rubber
recommended).[1]

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][4][5]
Remove contact lenses.[1][4][5]

Part 3: Composition & Stability Profile[1]
Purity & Impurities
e Assay: Typically 295% (GC/NMR).

e Common Impurities:
o Morpholine (CAS 110-91-8): Residual starting material.
o Trichloroacetic Acid (CAS 76-03-9): Hydrolysis product (Corrosive).[1]
o HCI: Byproduct if prepared via acid chloride route without full neutralization.[1]

Stability & Reactivity Diagram

The compound is relatively stable but possesses a labile amide bond susceptible to hydrolysis
under acidic or basic conditions.[1]

H20 / Moisture
(Slow Hydrolysis) [—=--

Morpholine
(Toxic/Irritant)

Hydrolysis

4-(Trichloroacetyl)morpholine

(Lipophilic Amide) Hydrolysis

Trichloroacetate
(Corrosive/Toxic)

OH- / Strong Base
(Rapid Hydrolysis)

Click to download full resolution via product page

Figure 1: Hydrolytic degradation pathway.[1] Storage in moisture-free environments is critical to
prevent the release of toxic morpholine and corrosive trichloroacetic acid.[1]
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Part 4: Handling, Storage, & Emergency

Protocols[1]
Safe Handling Workflow

Engineering Controls:

e Fume Hood: Mandatory.[1] Do not handle on an open bench due to potential dust/vapor
generation.[1]

¢ Inert Atmosphere: Store under Nitrogen or Argon if long-term stability is required
(hygroscopic tendency).[1]

Personal Protective Equipment (PPE):
e Gloves: Nitrile (0.11 mm min thickness) or Fluoroelastomer for prolonged contact.[1]
» Eyes: Chemical safety goggles.[1] Face shield if handling large quantities (>10g).[1]

» Body: Lab coat required; Tyvek suit recommended for spill cleanup.[1]

Emergency Response (First Aid)

o Eye Contact: Immediate irrigation (15 mins).[1] The lipophilic nature may make it difficult to
wash off; use copious water.[1]

o Skin Contact: Wash with soap and water.[1][5] Do not use organic solvents (ethanol/DMSO)
as they may increase transdermal absorption.[1]

e Ingestion: Rinse mouth. Do NOT induce vomiting (risk of aspiration of acidic hydrolysis
products).[1]

Spill Management Logic

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/103620-SDS-EN.pdf
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.chemicalbook.com/synthesis/4-2-chloroethyl-morpholine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
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N
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Figure 2: Step-by-step spill response protocol ensuring containment of halogenated waste.[1]

Part 5: Physical & Chemical Properties[1]
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Property Value (Experimental/Predicted)
Physical State Solid (low melting) or viscous liquid
Melting Point 45-55 °C (Estimated based on analogs)
Boiling Point >250 °C (Decomposes)

Solubility (Water) Low (Hydrolyzes slowly)

Solubility (Organic) Soluble in DCM, DMSO, Ethyl Acetate
Partition Coeff (LogP) ~1.5 (Predicted)

Flash Point >110°C

Part 6: Toxicological Information[1]

Acute Toxicity Profile

e Oral: Predicted LD50 (Rat) ~600—-1000 mg/kg.[1] (Based on 4-chloroacetylmorpholine LD50).
[1]

o Dermal: Predicted LD50 (Rabbit) >2000 mg/kg.[1]

 Inhalation: No specific data.[1] Treat as a respiratory irritant.[1]

Chronic Effects (Carcinogenicity & Mutagenicity)[1]

» Morpholine Moiety: Morpholine can nitrosate in the body to form N-nitrosomorpholine
(NMOR), a known carcinogen (IARC Group 2B).[1] Avoid co-administration with nitrosating
agents (nitrites).[1]

» Trichloroacetyl Moiety: Trichloroacetic acid is a mouse liver carcinogen (peroxisome
proliferator).[1] Long-term exposure should be minimized.[1]

Part 7: Disposal & Regulatory Compliance[1]
Disposal Methodology

Do NOT dispose of down the drain.
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» Method: High-temperature incineration equipped with a scrubber.[1]

» Rationale: The compound contains chlorine (Cl) and nitrogen (N).[1][6][7] Incineration
generates HCl and NOx.[1] A scrubber is required to neutralize acid gases.[1]

o Waste Code: Halogenated Organic Solvents/Solids.[1]

Transport Information (Non-Mandatory)

e DOT (US): Not regulated as a dangerous good (unless in bulk where RQ applies).[1]

o |ATA: Not restricted (Check specific airline carrier rules for "Chemicals, n.0.s.").[1]

References

» National Institutes of Health (NIH) - PubChem.Compound Summary: 4-
(Chloroacetyl)morpholine (Analog Data).[1] Retrieved from [Link][1]

» ECHA (European Chemicals Agency).Registration Dossier: Trichloroacetic acid (Hydrolysis
Product).[1] Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 7. Applications of Morpholine in Chemical Industry Chemicalbook [chemicalbook.com]

o To cite this document: BenchChem. [Technical Guide & Safety Data Sheet: 4-
(Trichloroacetyl)morpholine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078635/docs#technical-guide-safety-data-sheet-4-
trichloroacetyl-morpholine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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